Cas no 81294-15-7 (3,3''-dimethyl-2,2',5',2''-terthiophene)

3,3''-dimethyl-2,2',5',2''-terthiophene structure
81294-15-7 structure
Product Name:3,3''-dimethyl-2,2',5',2''-terthiophene
CAS No:81294-15-7
MF:C14H12S3
MW:276.440079689026
CID:986616
PubChem ID:2734303
Update Time:2025-04-20

3,3''-dimethyl-2,2',5',2''-terthiophene Chemical and Physical Properties

Names and Identifiers

    • 3,3''-dimethyl-2,2',5',2''-terthiophene
    • 2,5-bis(3-methylthiophen-2-yl)thiophene
    • 3,3'-DIMETHYL-2,2',5',2'-TER
    • 3,3"-dimethyl-2,2':5',2"-terthiophene
    • 3,3''-dimethyl-2,2':5',2''-terthienyl
    • FT-0614025
    • 2,5-bis(3-methyl-2-thienyl)thiophene
    • MFCD04039749
    • W-200508
    • AKOS016015713
    • GEO-01222
    • SCHEMBL498545
    • 81294-15-7
    • DTXSID80370197
    • Inchi: 1S/C14H12S3/c1-9-5-7-15-13(9)11-3-4-12(17-11)14-10(2)6-8-16-14/h3-8H,1-2H3
    • InChI Key: WHYOCCAIRIMNPX-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1=C(C)C=CS1)C1=C(C)C=CS1

Computed Properties

  • Exact Mass: 276.01000
  • Monoisotopic Mass: 276.01011390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 84.72000
  • LogP: 5.82190

3,3''-dimethyl-2,2',5',2''-terthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,3''-dimethyl-2,2',5',2''-terthiophene Related Literature

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